BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of TC-
2153

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TC-2153

Cat. No.: B611235

This document provides crucial safety and logistical information for the proper disposal of TC-
2153, a selective inhibitor of striatal-enriched protein tyrosine phosphatase (STEP). The
following procedures are designed to ensure the safety of laboratory personnel and compliance
with environmental regulations.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of TC-2153 is fundamental
for its safe handling and disposal.

Property Value Source
CAS Number 1381769-23-8 GlpBio[1]
Molecular Formula C7H5CIF3NS5 GlpBio[1]
Molecular Weight 355.89 g/mol GlpBio[1]
- DMSO: 100 mg/mL (280.99 _
Solubility GlpBio[1]
mM)
-20°C, sealed, away from )
Storage ) GlpBio[1]
moisture
Acute Toxicity Low acute toxicity reported MedchemExpress|[2]
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Disposal Procedures

As a specific safety data sheet (SDS) with detailed disposal instructions for TC-2153 is not
readily available, the following general procedures for the disposal of research-grade chemical
compounds of this nature should be strictly followed. These procedures are based on standard
laboratory safety protocols.

Step 1: Waste Identification and Segregation

e Unused Product: Unwanted or expired TC-2153 in its original solid form should be disposed
of as hazardous chemical waste. Do not mix with other waste streams.

o Contaminated Materials: Any materials that have come into contact with TC-2153, such as
pipette tips, gloves, and empty vials, should be considered contaminated and segregated as
hazardous waste.

e Solutions: Solutions of TC-2153, particularly those in dimethyl sulfoxide (DMSQO), must be
collected in a designated, sealed, and properly labeled hazardous waste container. Do not
dispose of these solutions down the drain.

Step 2: Packaging and Labeling

o Solid Waste: Collect solid TC-2153 waste and contaminated materials in a clearly labeled,
sealable container.

e Liquid Waste: Use a dedicated, leak-proof container for liquid waste containing TC-2153.
The container must be compatible with the solvent used (e.g., a polyethylene container for
DMSO solutions).

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "TC-2153," the solvent (if any), and the approximate concentration
and quantity.

Step 3: Storage of Waste

o Store waste containers in a designated, secure area away from incompatible materials.
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e Ensure the storage area is well-ventilated and has secondary containment to prevent the
spread of any potential spills.

Step 4: Arrange for Professional Disposal

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
TC-2153 waste.

» Provide the disposal service with accurate information about the waste composition.

Experimental Protocols

While no experimental protocols for the disposal of TC-2153 are available, the compound has
been used in various research applications. For instance, in studies investigating its
neuroprotective effects, TC-2153 has been administered to cell cultures and animal models.[3]
[4][5] The disposal of any waste generated from such experiments, including treated cell media
and animal carcasses, should be handled in accordance with institutional guidelines for
biohazardous and chemical waste.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a research
chemical like TC-2153.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b611235?utm_src=pdf-body
https://www.benchchem.com/product/b611235?utm_src=pdf-body
https://www.benchchem.com/product/b611235?utm_src=pdf-body
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.1001923
https://pubmed.ncbi.nlm.nih.gov/30367948/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4122355/
https://www.benchchem.com/product/b611235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

General Workflow for Chemical Waste Disposal
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Waste Container
Label Container Clearly
('Hazardous Waste', Chemical Name, etc.)

:
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Designated Area

:

Contact EHS for Pickup

:

Document Waste for Disposal

:

End: Professional Disposal

Click to download full resolution via product page

Caption: General workflow for the disposal of laboratory chemical waste.
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This guide is intended to provide essential information for the safe disposal of TC-2153. Always
consult your institution's specific safety protocols and your EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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